5-(4-chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 2-(3a,4,5,6,7,7a-hexahydro-1H-benzimidazol-2-yl)-5-(4-chlorophenyl)-3-hydroxycyclohex-2-en-1-one
• InChI: InChI=1S/C19H21ClN2O2/c20-13-7-5-11(6-8-13)12-9-16(23)18(17(24)10-12)19-21-14-3-1-2-4-15(14)22-19/h5-8,12,14-15,23H,1-4,9-10H2,(H,21,22)
• InChI Key: MQSGREYXTDQZTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)NC(=N2)C3=C(CC(CC3=O)C4=CC=C(C=C4)Cl)O

Description

5-(4-Chlorophenyl)-2-(octahydro-2H-benzimidazol-2-ylidene)cyclohexane-1,3-dione is a cyclohexane-1,3-dione derivative characterized by a 4-chlorophenyl substituent at the C5 position and an octahydrobenzimidazolylidene group at the C2 position. The cyclohexane-1,3-dione core is a well-established pharmacophore known for its ability to chelate metal ions, particularly Fe²⁺, which underpins its role as an inhibitor of enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD) . While direct synthesis data for this compound is unavailable in the provided evidence, analogous derivatives are synthesized via Michael addition reactions between chalcones and dimedone in the presence of sodium acetate . The octahydrobenzimidazolylidene substituent introduces a bicyclic amine structure, which may enhance binding affinity to biological targets compared to simpler substituents.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Cyclohexane-1,3-dione derivatives exhibit diverse biological activities depending on their substituents. Below is a comparative analysis of key analogs:

Compound Name	Substituents	Biological Activity	Mechanism/Application	Reference
Target Compound	4-Chlorophenyl, octahydrobenzimidazolylidene	Potential enzyme inhibition	Fe²⁺ chelation (inferred)
SC-0051	2-Benzoyl	Herbicidal	HPPD inhibition
5c (2-(1-(4-Bromophenyl)-3-oxo-3-diphenylpropyl)-5,5-dimethyl derivative)	4-Bromophenyl, diphenylpropyl	Anticancer (MTT assay)	Unclear
NU-9	3,5-Bis(trifluoromethyl)phenoxyethyl	Neuroprotective (motor neuron health)	Additive effects in ALS treatment
MLS000109967	4-Chlorophenyl, piperazinyl-ethylamino	FABP4 interaction	Fatty acid metabolism modulation

Key Observations:

• This substituent is also present in antimalarial pyrazoline derivatives (e.g., IC₅₀ = 1.81 µM for a 4-chlorophenyl-containing compound) .
• In contrast, SC-0051’s benzoyl group directly competes with HPPD substrates .
• Trifluoromethyl Groups: NU-9’s 3,5-bis(trifluoromethyl)phenoxyethyl substituent improves metabolic stability and target engagement in neurodegenerative models .